Cas no 2933-74-6 (2-p-Tolylaminoethanol)

• Product Name: 2-p-Tolylaminoethanol
• CAS No: 2933-74-6
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD00043535
• CID: 290011
• PubChem ID: 220008
• Update Time: 2025-09-27

2-p-Tolylaminoethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylphenyl)amino]ethanol
• 2-(4-methylanilino)ethanol
• 2-p-Tolylamino-ethanol
• 2-(4-tolylamino)ethan-1-ol
• 2-[(4-methylphenyl)amino]ethan-1-ol
• 2-<(4-methylphenyl)amino>ethanol
• 2-p-tolylaminoethanol
• N-(2-hydroxyethyl)-4-methylaniline
• N-(2-hydroxyethyl)-p-toluidine
• N-(p-tolyl)aminoethanol
• N-hydroxyethyl-p-toluidine
• Z335282368
• NSC-2154
• 2-(p-Tolylamino)ethanol
• Ethanol, 2-[(4-methylphenyl)amino]-
• SB84625
• hydroxyethyl-p-toluidine
• CS-0318204
• 2-[(4-Methylphenyl)amino]-ethanol
• NSC2154
• CAA93374
• 2-(P-tolylamino)ethan-1-ol
• NCI60_001799
• ER-0049
• 2933-74-6
• MFCD00043535
• SCHEMBL1003913
• CHEMBL1997423
• HMS1704K19
• 2-((4-methylphenyl)amino)ethanol
• YVJVQYNIANZFFM-UHFFFAOYSA-N
• DTXSID30277384
• AKOS000258374
• 2-p-Tolylaminoethanol

• MDL： MFCD00043535
• Inchi： 1S/C9H13NO/c1-8-2-4-9(5-3-8)10-6-7-11/h2-5,10-11H,6-7H2,1H3
• InChI Key： YVJVQYNIANZFFM-UHFFFAOYSA-N
• SMILES： OCCNC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.0406 (rough estimate)
• Melting Point: 42.5°C
• Boiling Point: 273.23°C (rough estimate)
• Flash Point: 140.5°C
• Refractive Index: 1.5675 (estimate)
• PSA: 32.26000
• LogP: 1.47220